Cas no 1797190-22-7 (YHBIEHMZTFYNBN-UHFFFAOYSA-N)

• Product Name: YHBIEHMZTFYNBN-UHFFFAOYSA-N
• CAS No: 1797190-22-7
• MF: C₁₇H₁₇ClN₄O₃S
• MW: 392.859881162643
• CID: 5371366
• Update Time: 2025-06-24

YHBIEHMZTFYNBN-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• YHBIEHMZTFYNBN-UHFFFAOYSA-N

• Inchi： 1S/C17H17ClN4O3S/c1-11-7-17-19-9-12-10-21(6-5-14(12)22(17)20-11)26(23,24)16-8-13(18)3-4-15(16)25-2/h3-4,7-9H,5-6,10H2,1-2H3
• InChI Key： YHBIEHMZTFYNBN-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])S(N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H])(=O)=O)OC([H])([H])[H]

Additional information on YHBIEHMZTFYNBN-UHFFFAOYSA-N

Chemical Compound Introduction: CAS No. 1797190-22-7 and Product Name: YHBIEHMZTFYNBN-UHFFFAOYSA-N

The chemical compound with the CAS number CAS No. 1797190-22-7 and the product name YHBIEHMZTFYNBN-UHFFFAOYSA-N represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The following discussion provides an in-depth exploration of this compound, its chemical characteristics, and its relevance to contemporary research.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel chemical entities that exhibit promising biological activities. Among these, CAS No. 1797190-22-7 stands out as a compound with a complex molecular structure that has been extensively studied for its pharmacological potential. The product name YHBIEHMZTFYNBN-UHFFFAOYSA-N is derived from its chemical formula and serves as a unique identifier in scientific literature and databases.

The molecular structure of CAS No. 1797190-22-7 incorporates several key functional groups that contribute to its unique chemical properties. These functional groups include hydroxyl, amine, and carboxyl moieties, which are known to play crucial roles in drug-receptor interactions. The presence of these groups enhances the compound's solubility and bioavailability, making it a candidate for further development into therapeutic agents.

One of the most intriguing aspects of CAS No. 1797190-22-7 is its potential application in the treatment of various diseases. Current research indicates that this compound exhibits inhibitory activity against several enzymes and receptors involved in inflammatory pathways. This has led to its investigation as a potential therapeutic for conditions such as arthritis, cancer, and autoimmune disorders. The compound's ability to modulate these pathways suggests that it could offer significant benefits over existing treatments.

The synthesis of CAS No. 1797190-22-7 involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical-grade materials.

In vitro studies have demonstrated the efficacy of CAS No. 1797190-22-7 in several pharmacological assays. These studies have shown that the compound can effectively inhibit the activity of target enzymes with high selectivity, minimizing off-target effects. Additionally, preclinical trials have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for determining the appropriate dosage and administration schedule for potential clinical use.

The integration of computational chemistry techniques has further enhanced the understanding of CAS No. 1797190-22-7's interactions with biological targets. Molecular docking studies have been conducted to predict how the compound binds to specific receptors and enzymes, providing valuable insights into its mechanism of action. These computational approaches complement experimental data and have accelerated the drug discovery process by identifying promising candidates for further investigation.

The development of novel pharmaceutical agents often involves collaboration between academic researchers and industry professionals. The case of CAS No. 1797190-22-7 exemplifies this collaborative approach, with contributions from multiple research teams across various disciplines. This interdisciplinary collaboration has been instrumental in advancing our understanding of the compound's potential applications and optimizing its chemical properties for therapeutic use.

The regulatory landscape for new drug development is stringent and requires rigorous testing to ensure safety and efficacy. As such, CAS No. 1797190-22-7 must undergo extensive clinical trials before it can be approved for human use. These trials will provide critical data on its safety profile, effectiveness in treating specific conditions, and long-term effects on patients.

In conclusion, the chemical compound identified by CAS No. 1797190-22-7 represents a significant advancement in pharmaceutical chemistry with potential applications in treating various diseases. The product name YHBIEHMZTFYNBN-UHFFFAOYSA-N serves as a unique identifier for this compound in scientific literature and databases. Its complex molecular structure, functional groups, and pharmacological properties make it a promising candidate for further development into therapeutic agents.